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Compound of Interest

7-Methoxy-1-naphthaleneacetic
Compound Name: _
acid ethyl ester

cat. No.: B1590773

An In-depth Technical Guide to 7-Methoxy-1-naphthaleneacetic acid ethyl ester

Abstract

This technical guide provides a comprehensive overview of 7-Methoxy-1-naphthaleneacetic
acid ethyl ester (CAS No: 6836-21-1), a pivotal chemical intermediate in the pharmaceutical
industry. The document is structured to serve researchers, scientists, and drug development
professionals by detailing the compound's chemical identity, physicochemical properties, a
validated synthesis protocol with mechanistic insights, and its primary application as a
precursor in the synthesis of the antidepressant Agomelatine. Spectroscopic data for structural
confirmation and essential safety information are also provided, grounding the discussion in
authoritative data to ensure scientific integrity and practical utility.

Chemical Identity and Nomenclature

Correctly identifying a chemical compound is the foundation of all scientific research and
development. 7-Methoxy-1-naphthaleneacetic acid ethyl ester is known by several
synonyms across various chemical databases and suppliers. The Chemical Abstracts Service
(CAS) has assigned it the unique identifier 6836-21-1.[1][2][3]
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Identifier Type

Value

Primary Name

7-Methoxy-1-naphthaleneacetic acid ethyl ester

CAS Number

6836-21-1[4][5][6]

Molecular Formula

C15H1603[1][5][7]

Molecular Weight 244.29 g/mol [5][8]

InChl Key VPXDDUIYFMKQBI-UHFFFAOYSA-N[7][8]
Ethyl 2-(7-Methoxynaphthalen-1-yl)acetate[1][2]
[5], Ethyl (7-Methoxynaphthalen-1-yl)acetate[2]
[5], Ethyl (7-methoxy-1-naphthyl)acetate[2][8],

Synonyms

Ethyl 7-Methoxynaphthalene-1-acetate[2][5], 1-
Naphthaleneacetic acid, 7-methoxy-, ethyl

ester[2]

Physicochemical and Safety Properties

The physical and chemical properties of an intermediate are critical for process design,

handling, and storage. This compound is typically a colorless or light yellow transparent liquid

or solid, with purity levels often exceeding 98%.[1][9]
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Property Value Source
Colorless or white to yellow

Appearance C [1][8]
powder, crystals, or liquid

Boiling Point 370.4°C at 760 mmHg [1]

Density 1.126 g/cm3 [1]

Flash Point 155.1°C [1]

Refractive Index 1.572 [1]

Purity >97-98% [1]8]
Store in a cool, dry, well-

Storage ventilated place in a tightly [11[3]

sealed container

GHS Signal Word

Warning

[8]

GHS Hazard Statement

H302 (Harmful if swallowed)

[8]

GHS Pictogram

GHSO07 (Exclamation mark)

[8]

Synthesis Protocol and Mechanistic Rationale

The synthesis of 7-Methoxy-1-naphthaleneacetic acid ethyl ester is a multi-step process that

requires precise control over reaction conditions to ensure high purity and yield. The following

protocol is based on established laboratory procedures.[2]

Experimental Protocol: Synthesis from a Tetralone

Precursor

This procedure outlines the aromatization of a tetralone-based precursor to yield the target

naphthylacetate.

e Reactant Preparation: In a suitable reaction vessel, dissolve the starting material, ethyl 2-(7-

methoxy-3,4-dihydronaphthalen-1-yl)acetate (3 g, 12.1 mmol), in anhydrous

dichloromethane (45 mL).
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» Oxidizing Agent Addition: Slowly add 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ)
(4.15 g, 18.2 mmol) to the solution. DDQ is a potent oxidizing agent chosen for its efficacy in
dehydrogenation reactions, which drives the aromatization of the dihydronaphthalene ring
system.

e Reaction Execution: Stir the reaction mixture continuously at a controlled temperature of 25-
30°C for 12 hours. This extended reaction time ensures the conversion proceeds to
completion.

e Workup and Isolation:
o Upon completion, filter the mixture to separate the precipitated solid byproducts.
o Wash the collected solid with dichloromethane (30 mL).

o Combine the organic phases and perform sequential washes with a saturated sodium
bicarbonate solution (3 x 15 mL), water (3 x 15 mL), and brine (3 x 15 mL). This washing
sequence is critical to neutralize any acidic residues and remove water-soluble impurities.

e Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate and
concentrate it under reduced pressure to remove the solvent, yielding a brown crude
product.[2]

« Purification: Purify the crude material using column chromatography on 100-200 mesh silica
gel. Elute with a 20% ethyl acetate in hexane solution. This step is essential to isolate the
target compound from any remaining starting material or byproducts, resulting in a final
colorless oily product with a high yield (87.3%).[2]
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Synthesis Workflow

Ethyl 2-(7-methoxy-3,4-
dihydronaphthalen-1-yl)acetate
in Dichloromethane

tep 1

Add DDQ
(Oxidizing Agent)

Stir for 12h

at 25-30°C

Filtration &
Aqueous Washes
(NaHCO3, H20, Brine)

tep 4

Silica Gel Chromatography
(20% EtOAc/Hexane)

Final Product:

7-Methoxy-1-naphthaleneacetic
acid ethyl ester

Click to download full resolution via product page

Synthesis workflow for the target compound.
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Application in Drug Development: Synthesis of
Agomelatine

The primary and most significant application of 7-Methoxy-1-naphthaleneacetic acid ethyl
ester is its role as a key intermediate in the synthesis of Agomelatine.[1][9] Agomelatine is an
atypical antidepressant used to treat major depressive disorder.[1][10] The structural backbone
of the ethyl ester is chemically modified through subsequent reaction steps to produce the final
active pharmaceutical ingredient (API).[1][9] This makes the quality and consistent supply of
the ester crucial for pharmaceutical manufacturing.[9][11]

7-Methoxy-1-naphthaleneacetic
acid ethyl ester
(CAS: 6836-21-1)

Agomelatine
(Active Pharmaceutical Ingredient)
(CAS: 138112-76-2)

Precursor Multi-Step Yields
Chemical Transformation

Click to download full resolution via product page

Role as a key intermediate in Agomelatine synthesis.

Spectroscopic Characterization Data

Structural confirmation is paramount for verifying the identity and purity of a chemical
compound. The following spectroscopic data are characteristic of 7-Methoxy-1-
naphthaleneacetic acid ethyl ester.[2]

e 'H NMR (400 MHz, CDCls): & 7.75 (d, J=8.4 Hz, 1H), 7.71 (d, J=8.0 Hz, 1H), 7.38 (d, J=7.2
Hz, 1H), 7.30 (t, J=8.0 Hz, 2H), 7.16 (dd, J1=2.4 Hz, J2=8.8 Hz, 1H), 4.15 (q, J=7.2 Hz, 2H),
4.0 (s, 2H), 3.93 (s, 3H), 1.2 (t, J=7.2 Hz, 3H).[2]

e 13C NMR (100 Hz, DMSO-ds): 6 171.1, 157.46, 132.99, 130.01, 129.79, 128.74, 128.37,
127.25, 123.02, 117.88, 102.76, 60.23, 54.94, 14.0.[2]

e EI-MS (m/z): 245 (M+1, 100%), 171 (17%).[2]

Conclusion

7-Methoxy-1-naphthaleneacetic acid ethyl ester is a well-characterized compound with a
defined CAS number, established physicochemical properties, and validated synthesis routes.
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Its critical role as a building block in the production of the pharmaceutically important molecule
Agomelatine underscores its significance in medicinal chemistry and drug development. The
detailed protocols and characterization data provided in this guide serve as a valuable resource
for scientists engaged in the synthesis and application of this versatile intermediate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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